Cas no 81842-71-9 (3-Hydroxypropyl 4-methylbenzenesulfonate)

• Product Name: 3-Hydroxypropyl 4-methylbenzenesulfonate
• CAS No: 81842-71-9
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 702800
• Update Time: 2023-08-03

3-Hydroxypropyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, mono(4-methylbenzenesulfonate)
• 3-hydroxypropyl 4-methylbenzenesulfonate
• 3-Hydroxypropyltosylat
• 3-(Tosyloxy)-1-propanol
• 1,3-propanediol monotosylate
• GMWFPSPTDMITFZ-UHFFFAOYSA-N
• 1,3-propanediol mono-p-toluenesulfonate
• 1,3-Propanediol, 1-(4-methylbenzenesulfonate)
• toluene-4-sulfonic acid 3-hydroxy-propyl ester
• 3-Hydroxypropyl 4-methylbenzenesulfonate

• Inchi： 1S/C10H14O4S/c1-9-3-5-10(6-4-9)15(12,13)14-8-2-7-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： GMWFPSPTDMITFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 1.1
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters